Cas no 2172570-78-2 (3-(2-methylbutan-2-yl)-7-azaspiro5.6dodecan-8-one)

• Product Name: 3-(2-methylbutan-2-yl)-7-azaspiro5.6dodecan-8-one
• CAS No: 2172570-78-2
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 5569303
• PubChem ID: 165593948
• Update Time: 2025-07-19

3-(2-methylbutan-2-yl)-7-azaspiro5.6dodecan-8-one Chemical and Physical Properties

Names and Identifiers

• 2172570-78-2
• EN300-1628985
• 3-(2-methylbutan-2-yl)-7-azaspiro[5.6]dodecan-8-one
• 3-(2-methylbutan-2-yl)-7-azaspiro5.6dodecan-8-one

• Inchi： 1S/C16H29NO/c1-4-15(2,3)13-8-11-16(12-9-13)10-6-5-7-14(18)17-16/h13H,4-12H2,1-3H3,(H,17,18)
• InChI Key： JPVSQMNSNCPVEG-UHFFFAOYSA-N
• SMILES： O=C1CCCCC2(CCC(C(C)(C)CC)CC2)N1

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-(2-methylbutan-2-yl)-7-azaspiro5.6dodecan-8-one

Comprehensive Overview of 3-(2-methylbutan-2-yl)-7-azaspiro[5.6]dodecan-8-one (CAS No. 2172570-78-2)

The compound 3-(2-methylbutan-2-yl)-7-azaspiro[5.6]dodecan-8-one (CAS No. 2172570-78-2) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its azaspiro core and methylbutan side chain contribute to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation. Researchers are increasingly exploring its synthetic pathways and biological activity, making it a subject of interest in both academic and industrial settings.

One of the key features of 3-(2-methylbutan-2-yl)-7-azaspiro[5.6]dodecan-8-one is its spiro[5.6]dodecan framework, which offers conformational rigidity and stereochemical complexity. This structural attribute is highly valued in medicinal chemistry, as it can enhance binding affinity and selectivity toward biological targets. Recent studies have highlighted its potential role in neuroprotective therapies, aligning with the growing demand for novel treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of CAS No. 2172570-78-2 involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing these processes is a hot topic in synthetic chemistry, as efficiency and yield are critical for scaling up production. Additionally, the compound's lipophilicity and solubility profiles are being studied to improve its pharmacokinetic properties, a common challenge in drug development.

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Environmental and sustainability considerations are also relevant to the discussion of 3-(2-methylbutan-2-yl)-7-azaspiro[5.6]dodecan-8-one. Green chemistry approaches, such as catalyst optimization and waste reduction, are being applied to its synthesis. This aligns with the global push toward eco-friendly manufacturing practices, a trend increasingly prioritized by regulatory agencies and consumers alike.

In conclusion, CAS No. 2172570-78-2 represents a promising candidate for further exploration in pharmaceutical research. Its unique structure and potential applications in CNS therapeutics make it a standout molecule in the field. As research progresses, updates on its mechanistic studies and clinical potential will be crucial for stakeholders. This article serves as a foundational reference for those interested in the compound's scientific and industrial significance.